Lipophilic Prodrug Design: RvD1-ME vs. RvD1 Free Acid Physicochemical Differentiation
RvD1-ME is engineered as a methyl ester prodrug to increase lipophilicity relative to the free acid RvD1, which is a carboxylic acid. The methyl ester modification eliminates the ionizable carboxylate group, resulting in increased LogP and altered membrane partitioning. RvD1-ME exhibits a calculated LogP value of 3.16-3.22 [1], whereas the free acid RvD1 is reported with a LogP of 1.54 [2]. The methyl ester form demonstrates solubility of 50 mg/mL in DMF and ethanol, but only 0.05 mg/mL in PBS (pH 7.2), consistent with its enhanced lipophilic character [3]. The methyl ester moiety is susceptible to intracellular esterase cleavage, regenerating the active free acid RvD1 [4].
| Evidence Dimension | Lipophilicity (LogP) and Physicochemical Properties |
|---|---|
| Target Compound Data | LogP = 3.16-3.22; Solubility: DMF 50 mg/mL, Ethanol 50 mg/mL, PBS 0.05 mg/mL |
| Comparator Or Baseline | RvD1 free acid: LogP = 1.54 |
| Quantified Difference | ΔLogP ≈ +1.6 to +1.7 (approximately 40-50× increased partition coefficient) |
| Conditions | Calculated LogP values; solubility measured at room temperature in specified solvents |
Why This Matters
Higher LogP predicts enhanced membrane permeability and altered tissue distribution, which directly impacts in vivo dosing regimens and experimental design.
- [1] GLASS Database. RvD1-methyl ester Ligand Entry. XlogP: 3.4. View Source
- [2] PMC Table 1. Physicochemical properties comparison of RvD1 and analogs. View Source
- [3] Cayman Chemical. Resolvin D1 methyl ester Product Datasheet. View Source
- [4] Anjiechem. RvD1 methyl ester Background Information. View Source
